Cas no 110352-77-7 (b-D-Glucopyranoside, (3b,16a)-16,28-dihydroxyoleana-11,13(18)-dien-3-yl O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-[b-D-glucopyranosyl-(1®6)]- (9CI))

• Product Name: b-D-Glucopyranoside, (3b,16a)-16,28-dihydroxyoleana-11,13(18)-dien-3-yl O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-[b-D-glucopyranosyl-(1®6)]- (9CI)
• CAS No: 110352-77-7
• MF: C₄₈H₇₈O₁₇
• MW: 927.122737407684
• CID: 195394
• PubChem ID: 441945
• Update Time: 2025-04-19

b-D-Glucopyranoside, (3b,16a)-16,28-dihydroxyoleana-11,13(18)-dien-3-yl O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-[b-D-glucopyranosyl-(1®6)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oleanane,b-D-glucopyranoside deriv.
• (2S,3R,4R,5R,6S)-2-[(2R,3S,4R,5R,6R)-6-[[(3S,4aR,6aR,6bS,8R,8aS,14aR,14bS)-8-hydroxy-8a-(hydroxymethyl)-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,14a-dodecahydropicen-3-yl]oxy]-4,5-dihy
• 6)]- (9CI)
• b-D-Glucopyranoside, (3b,16a)-16,28-dihydroxyoleana-11,13(18)-dien-3-yl O-6-deoxy-a-L-mannopyranosyl-(1&reg
• (2S,3R,4R,5R,6S)-2-[(2R,3S,4R,5R,6R)-6-[[(3S,4aR,6aR,6bS,8R,8aS,14aR,14bS)-8-hydroxy-8a-(hydroxymethyl)-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,14a-dodecahydropicen-3-yl]oxy]-4,5-dihydroxy-2-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• Q27108209
• 110352-77-7
• CHEBI:8997
• Saikosaponin BK1
• DTXSID40331683
• C08976
• b-D-Glucopyranoside, (3b,16a)-16,28-dihydroxyoleana-11,13(18)-dien-3-yl O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-[b-D-glucopyranosyl-(1®6)]- (9CI)

• Inchi： 1S/C48H78O17/c1-22-31(52)33(54)37(58)41(61-22)65-39-26(20-60-40-36(57)34(55)32(53)25(19-49)62-40)63-42(38(59)35(39)56)64-30-12-13-45(6)27(44(30,4)5)11-14-46(7)28(45)10-9-23-24-17-43(2,3)15-16-48(24,21-50)29(51)18-47(23,46)8/h9-10,22,25-42,49-59H,11-21H2,1-8H3/t22-,25+,26+,27-,28+,29+,30-,31-,32+,33+,34-,35+,36+,37+,38+,39+,40+,41-,42-,45-,46+,47+,48+/m0/s1
• InChI Key： PYJMYPPFWASOJX-YSNVVKQWSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O1)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)C[C@H]([C@@]5(CO)CCC(C)(C)CC5=C4C=C[C@@H]32)O)C1(C)C

Computed Properties

• Exact Mass: 926.52390102g/mol
• Monoisotopic Mass: 926.52390102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 65
• Rotatable Bond Count: 9
• Complexity: 1790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 23
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 278Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins